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Compound of Interest

Compound Name: trans-Stilbene-NHCO-(CH2)3-acid

Cat. No.: B10756231 Get Quote

In-Depth Technical Guide: trans-Stilbene-NHCO-
(CH2)3-acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-Stilbene-NHCO-(CH2)3-acid, systematically known as Pentanoic acid, 5-oxo-5-[[4-

[(1E)-2-phenylethenyl]phenyl]amino]-, is a specialized organic molecule built upon a trans-

stilbene scaffold. The presence of the stilbene moiety imparts inherent fluorescence to the

compound, a property that is central to its primary application. This technical guide provides a

comprehensive overview of its chemical structure, properties, a proposed synthesis protocol,

and its key application in biotechnology.

Chemical Structure and Identification
The molecule consists of a trans-stilbene core, where one of the phenyl rings is substituted with

an amino group. This amino group is acylated with a five-carbon dicarboxylic acid (glutaric

acid) to form an amide linkage, leaving a terminal carboxylic acid group.

Chemical Structure:

(Note: Ph represents a phenyl group, C6H5)
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Key Identifiers:

Identifier Value

Systematic Name
Pentanoic acid, 5-oxo-5-[[4-[(1E)-2-

phenylethenyl]phenyl]amino]-

Common Name
trans-Stilbene-NHCO-(CH2)3-acid; N-(trans-4-

stilbenyl)glutaramic acid

CAS Number 316173-40-7

Molecular Formula C19H19NO3

Molecular Weight 309.36 g/mol

Physicochemical Properties
Detailed experimental data on the physicochemical properties of trans-Stilbene-NHCO-
(CH2)3-acid are not readily available in publicly accessible literature. However, based on the

properties of similar stilbene derivatives and N-aryl amides, the following characteristics can be

anticipated.
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Property Value Notes

Melting Point Not available

Likely a solid at room

temperature with a relatively

high melting point,

characteristic of aromatic

amides.

Boiling Point Not available

Expected to be high and likely

to decompose before boiling at

atmospheric pressure.

Solubility Not available

Expected to have low solubility

in water and higher solubility in

organic solvents like DMSO,

DMF, and alcohols. The

carboxylic acid group may

allow for solubility in aqueous

bases.

pKa Not available

The carboxylic acid proton is

expected to have a pKa in the

range of 4-5, typical for

aliphatic carboxylic acids.

Appearance Not available

Likely a crystalline solid,

possibly with a yellowish hue

due to the stilbene

chromophore.

Spectral Data

UV-Vis Not available

Expected to show strong

absorbance in the UV region

due to the stilbene

chromophore, which is

responsible for its

fluorescence.

Fluorescence Not available The trans-stilbene core is

known to be fluorescent. This
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property is key to its

application as a fluorescent

hapten.

NMR (¹H, ¹³C) Not available

Spectral data would be

required to confirm the

structure post-synthesis.

IR Not available

Expected to show

characteristic peaks for N-H

stretching, C=O stretching

(amide and carboxylic acid),

and C=C stretching of the

trans-alkene.

Synthesis Protocol (Proposed)
A specific, detailed experimental protocol for the synthesis of trans-Stilbene-NHCO-(CH2)3-
acid is not available in the reviewed literature. However, a plausible and standard synthetic

route would involve the acylation of trans-4-aminostilbene with glutaric anhydride. This reaction

is a common method for the preparation of N-aryl amides from anilines and cyclic anhydrides.

Reaction Scheme:

Proposed Detailed Methodology:

Dissolution of Reactants: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve trans-4-aminostilbene (1 equivalent) in a suitable anhydrous

solvent such as tetrahydrofuran (THF), dioxane, or dichloromethane (DCM).

Addition of Anhydride: To the stirred solution, add glutaric anhydride (1.1 equivalents).

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

heated to reflux (e.g., 50-80 °C) to ensure the completion of the reaction. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a

precipitate has formed, it can be collected by filtration. If not, the solvent is removed under
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reduced pressure.

Purification: The crude product is then purified. This can be achieved by recrystallization

from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column

chromatography on silica gel.

Characterization: The final product should be characterized to confirm its identity and purity

using techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and IR

spectroscopy.

Core Application: Fluorescent Hapten for Antibody
Production
The primary documented application of trans-Stilbene-NHCO-(CH2)3-acid is as a hapten in

immunology. A hapten is a small molecule that can elicit an immune response only when

attached to a large carrier, such as a protein. The resulting antibodies are then specific for the

hapten.

The key feature of this particular hapten is its inherent fluorescence, derived from the trans-

stilbene core. When used to generate antibodies, it can lead to the production of monoclonal

antibodies that also exhibit fluorescent properties. This opens up possibilities for the

development of novel immunoassays and bio-imaging techniques.

Experimental Workflow: Hapten-Carrier Conjugation and Antibody Production

The general workflow for using trans-Stilbene-NHCO-(CH2)3-acid as a hapten is as follows:

Activation of the Carboxylic Acid: The terminal carboxylic acid group of the hapten is

activated to facilitate its conjugation to a carrier protein. Common activating agents include

N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC) in the presence of N-hydroxysuccinimide (NHS).

Conjugation to Carrier Protein: The activated hapten is then reacted with a carrier protein,

such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH). The activated

carboxylic acid forms a stable amide bond with the free amino groups (e.g., from lysine

residues) on the surface of the protein.
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Purification of the Conjugate: The resulting hapten-carrier conjugate is purified to remove

any unreacted hapten and reagents, typically by dialysis or size-exclusion chromatography.

Immunization: The purified conjugate is used to immunize an animal model (e.g., mice or

rabbits). The animal's immune system recognizes the hapten-carrier conjugate as foreign

and produces antibodies against both the carrier protein and the hapten.

Antibody Screening and Production: B-cells producing the desired anti-hapten antibodies are

isolated and used to create hybridomas for the production of monoclonal antibodies. These

antibodies are then screened for their specificity and affinity for the free hapten.

Below is a Graphviz diagram illustrating this workflow.

Hapten Preparation Conjugation

Immunological Workflowtrans-Stilbene-NHCO-(CH2)3-acid Activation of
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e.g., EDC/NHS
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Purified
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Hybridoma Technology
Fluorescent

Anti-Stilbene Antibodies
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Click to download full resolution via product page

Workflow for generating fluorescent antibodies using a stilbene hapten.

Potential Signaling Pathway Interactions
While there is no direct evidence of trans-Stilbene-NHCO-(CH2)3-acid being involved in

specific signaling pathways, its core structure, trans-stilbene, is the backbone of many

biologically active compounds, most notably resveratrol. Stilbene derivatives are known to

interact with a variety of biological targets and modulate signaling pathways involved in:

Inflammation: Inhibition of pro-inflammatory enzymes and transcription factors.

Cancer: Induction of apoptosis and inhibition of cell proliferation.
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Oxidative Stress: Acting as antioxidants and modulating cellular redox pathways.

However, it is crucial to note that the addition of the amido-acid side chain would significantly

alter the molecule's properties compared to simpler stilbenes like resveratrol. Any potential

biological activity of trans-Stilbene-NHCO-(CH2)3-acid itself would require dedicated

experimental investigation.

Conclusion
trans-Stilbene-NHCO-(CH2)3-acid is a specialized molecule with a clear application as a

fluorescent hapten for the generation of antibodies. Its utility in this area is derived from the

intrinsic fluorescent properties of its trans-stilbene core. While detailed physicochemical data

and a specific synthesis protocol are not widely published, its synthesis can be reasonably

achieved through standard organic chemistry methods. For researchers in immunology and

biotechnology, this compound represents a valuable tool for the development of novel

diagnostic and imaging agents. Further research into the photophysical properties of the

antibodies elicited by this hapten could lead to new applications in fluorescence-based assays.

To cite this document: BenchChem. [trans-Stilbene-NHCO-(CH2)3-acid chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10756231#trans-stilbene-nhco-ch2-3-acid-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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